![molecular formula C14H18N2O4S2 B6173377 N-[3-methyl-1-(thiophen-2-yl)butyl]-5-sulfamoylfuran-2-carboxamide CAS No. 1252393-47-7](/img/no-structure.png)
N-[3-methyl-1-(thiophen-2-yl)butyl]-5-sulfamoylfuran-2-carboxamide
Overview
Description
N-[3-methyl-1-(thiophen-2-yl)butyl]-5-sulfamoylfuran-2-carboxamide (N-MTSF) is a small molecule that has been studied for its potential applications in various scientific research fields. N-MTSF has been found to have a wide range of biochemical and physiological effects, making it a promising molecule for further research. In
Scientific Research Applications
N-[3-methyl-1-(thiophen-2-yl)butyl]-5-sulfamoylfuran-2-carboxamide has been found to have potential applications in various scientific research fields, such as cancer therapy, anti-inflammatory treatments, and anti-infective agents. Additionally, it has been found to have potential applications in the study of neurological disorders, such as Alzheimer’s disease, Parkinson’s disease, and Huntington’s disease.
Mechanism of Action
The mechanism of action of N-[3-methyl-1-(thiophen-2-yl)butyl]-5-sulfamoylfuran-2-carboxamide is not yet fully understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory mediators. Additionally, it is thought to act as an inhibitor of the enzyme 5-lipoxygenase (5-LOX), which is involved in the synthesis of leukotrienes.
Biochemical and Physiological Effects
N-[3-methyl-1-(thiophen-2-yl)butyl]-5-sulfamoylfuran-2-carboxamide has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory mediators, such as prostaglandins and leukotrienes. Additionally, it has been found to reduce the production of nitric oxide, which is involved in the regulation of vascular tone and inflammation. Furthermore, it has been found to reduce the production of reactive oxygen species, which are involved in the development of oxidative stress.
Advantages and Limitations for Lab Experiments
N-[3-methyl-1-(thiophen-2-yl)butyl]-5-sulfamoylfuran-2-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize and is relatively stable in aqueous solution. Additionally, it is non-toxic and does not cause adverse effects in animals. However, it is important to note that N-[3-methyl-1-(thiophen-2-yl)butyl]-5-sulfamoylfuran-2-carboxamide is not yet approved for clinical use and further research is needed to determine its efficacy and safety.
Future Directions
N-[3-methyl-1-(thiophen-2-yl)butyl]-5-sulfamoylfuran-2-carboxamide has many potential applications in the field of scientific research and further research is needed to fully understand its mechanism of action and potential therapeutic applications. Additionally, further research is needed to determine the optimal dosage and formulation for clinical use. Additionally, further research is needed to determine the long-term safety and efficacy of N-[3-methyl-1-(thiophen-2-yl)butyl]-5-sulfamoylfuran-2-carboxamide in humans. Lastly, further research is needed to explore the potential applications of N-[3-methyl-1-(thiophen-2-yl)butyl]-5-sulfamoylfuran-2-carboxamide in other fields, such as drug delivery and gene therapy.
Synthesis Methods
N-[3-methyl-1-(thiophen-2-yl)butyl]-5-sulfamoylfuran-2-carboxamide can be synthesized through a three-step procedure. The first step involves the reaction of 2-furylmethanamine with 3-methylthiophene-2-carboxaldehyde, followed by the reaction of the resulting product with 5-amino-2-sulfamoylfuran. Lastly, the product is reacted with dimethylformamide to obtain the desired N-[3-methyl-1-(thiophen-2-yl)butyl]-5-sulfamoylfuran-2-carboxamide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[3-methyl-1-(thiophen-2-yl)butyl]-5-sulfamoylfuran-2-carboxamide involves the reaction of 3-methyl-1-(thiophen-2-yl)butan-1-amine with furan-2,5-dione in the presence of a sulfonating agent to form the desired compound.", "Starting Materials": [ "3-methyl-1-(thiophen-2-yl)butan-1-amine", "furan-2,5-dione", "sulfonating agent" ], "Reaction": [ "Step 1: 3-methyl-1-(thiophen-2-yl)butan-1-amine is reacted with furan-2,5-dione in the presence of a suitable solvent and a base to form the intermediate product.", "Step 2: The intermediate product is then treated with a sulfonating agent, such as chlorosulfonic acid or sulfur trioxide, to introduce the sulfamoyl group at the 5-position of the furan ring.", "Step 3: The resulting product is purified by recrystallization or column chromatography to obtain the final compound, N-[3-methyl-1-(thiophen-2-yl)butyl]-5-sulfamoylfuran-2-carboxamide." ] } | |
CAS RN |
1252393-47-7 |
Product Name |
N-[3-methyl-1-(thiophen-2-yl)butyl]-5-sulfamoylfuran-2-carboxamide |
Molecular Formula |
C14H18N2O4S2 |
Molecular Weight |
342.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
